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Compound of Interest

Compound Name: Lsz-102

Cat. No.: B608664

IMMEDIATE ACTION REQUIRED: The following information provides critical safety protocols
for the handling and disposal of Lsz-102, a potent selective estrogen receptor degrader
(SERD). Adherence to these guidelines is essential to ensure personnel safety and mitigate
environmental contamination.

Lsz-102 is a potent, orally bioavailable SERD under investigation for the treatment of estrogen
receptor-positive breast cancer.[1][2][3][4][5] As a high-potency active pharmaceutical
ingredient (HPAPI), Lsz-102 requires stringent handling protocols to prevent occupational
exposure and ensure a safe laboratory environment. The health and safety of researchers and
drug development professionals are paramount.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is mandatory when handling Lsz-102. This
includes primary and secondary engineering controls, supplemented by a comprehensive PPE
regimen.

Core PPE Ensemble:

e Gloves: Double-gloving with nitrile gloves is the recommended minimum. For prolonged
handling or in the event of a spill, laminate film gloves (e.g., Silver Shield®/4H®) should be
worn as the outer layer. Always consult the glove manufacturer's compatibility chart for
specific chemical resistance data.
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» Eye Protection: Chemical splash goggles that meet ANSI Z87.1 standards are required at all
times. A face shield should be worn over the goggles when there is a significant risk of
splashes or aerosol generation.[6]

o Lab Coat: A disposable, solid-front, back-tying lab coat made of a low-linting material such as
Tyvek® is required.[3] This should be changed immediately if contaminated.

» Respiratory Protection: A NIOSH-approved respirator with a P100 filter is required when
handling Lsz-102 powder outside of a containment device. A powered air-purifying respirator
(PAPR) may be necessary for procedures with a high potential for aerosolization.[7]

o Foot Protection: Fully enclosed, chemical-resistant footwear and disposable shoe covers are
mandatory within the designated handling area.

lllustrative Glove Compatibility for Solvents in API Synthesis:

Dichlorometha

Glove Material  Acetone Acetonitrile ne Isopropanol
Nitrile Poor Good Poor Excellent
Latex Good Good Poor Good

Butyl Rubber Excellent Excellent Poor Excellent
Neoprene Good Good Fair Excellent
Laminate Film Excellent Excellent Excellent Excellent

Note: This table provides general guidance. Always refer to the manufacturer's specific
breakthrough time and permeation rate data for the chemicals in use.

Operational Plan for Handling Lsz-102

Engineering Controls:

All handling of Lsz-102 powder must be conducted within a certified containment device, such
as a containment ventilated enclosure (CVE), glovebox, or biological safety cabinet (Class II,
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Type B2). The containment device must be maintained under negative pressure relative to the
surrounding laboratory.[6][7]

Step-by-Step Handling Protocol:
e Preparation:
o Designate a specific area for handling Lsz-102.

o Ensure all necessary PPE, spill kit materials, and waste disposal containers are readily
accessible.

o Verify that the containment device is functioning correctly.
» Donning PPE: Follow the donning sequence outlined in the workflow diagram below.
e Handling:

o Perform all manipulations of Lsz-102 powder within the containment device.

o Use dedicated equipment (spatulas, weigh boats, etc.). If not disposable, decontaminate
them immediately after use.

o Avoid generating dust or aerosols.
e Post-Handling:
o Decontaminate the work surface within the containment device.
o Securely seal all containers of Lsz-102.
o Follow the doffing sequence for PPE as illustrated in the workflow diagram.

» Doffing PPE: Follow the doffing sequence outlined in the workflow diagram below to prevent
cross-contamination.

Disposal Plan
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All waste generated from the handling of Lsz-102 is considered hazardous pharmaceutical
waste and must be disposed of accordingly.

Waste Segregation and Disposal:

» Solid Waste: All disposable PPE, weigh boats, and other contaminated materials must be
placed in a clearly labeled, sealed, and puncture-resistant hazardous waste container.

e Liquid Waste: Unused solutions containing Lsz-102 and contaminated solvents should be
collected in a designated, sealed hazardous waste container.

e Sharps: Any contaminated needles, syringes, or other sharps must be disposed of in a
designated sharps container.

e Disposal Method: The primary and recommended method for the disposal of potent
pharmaceutical waste is incineration by a licensed hazardous waste disposal company.[1]
This ensures the complete destruction of the active compound.[1]

Waste Container Labeling: All waste containers must be labeled with: "Hazardous
Pharmaceutical Waste," the name "Lsz-102," and the appropriate hazard symbols.

Experimental Protocols and Visualizations

Logical Relationship for Risk Assessment:

Risk Assessment for Lsz-102 Handling

- Potency & Form Assess Exposure Potential Task & Duration Engineering, PPE C)

Click to download full resolution via product page
Caption: Risk assessment workflow for handling Lsz-102.

Experimental Workflow for PPE Donning and Doffing:
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PPE Doffing Sequence

Outer Gloves (Lab CoaHGoggles/Face Shield

PPE Donning Sequence

cosalesiace Shiel
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Caption: Standard PPE donning and doffing workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b608664#personal-protective-equipment-for-handling-
Isz-102]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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